3,4,5-trimethoxy-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]benzohydrazide

Specification

• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]benzamide
• Standard InChI: InChI=1S/C19H20N2O4/c1-23-16-12-15(13-17(24-2)18(16)25-3)19(22)21-20-11-7-10-14-8-5-4-6-9-14/h4-13H,1-3H3,(H,21,22)/b10-7+,20-11+
• Standard InChI Key: DHSDGBBKHYEJLD-OZNFINNBSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N/N=C/C=C/C2=CC=CC=C2
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NN=CC=CC2=CC=CC=C2

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a benzohydrazide core ($\text{C}_7\text{H}_7\text{N}_2\text{O}_2$) with three methoxy (-OCH$_3$) groups at positions 3, 4, and 5 of the benzene ring. The hydrazide group (-CONHNH$_2$) is further functionalized with a (1E,2E)-3-phenylprop-2-en-1-ylidene moiety, introducing conjugated double bonds and a terminal phenyl group. This planar structure enhances π-π stacking interactions with biological targets, a critical factor in its bioactivity.

Table 1: Key Molecular Descriptors

Property	Value
IUPAC Name	3,4,5-Trimethoxy-N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]benzamide
Molecular Formula	$\text{C}_{19}\text{H}_{20}\text{N}_{2}\text{O}_{4}$
Molecular Weight	340.4 g/mol
Canonical SMILES	COC1=CC(=CC(=C1OC)OC)C(=O)NN=CC=CC2=CC=CC=C2
Topological Polar Surface Area	83.7 Ų

The isomeric SMILES string (COC1=CC(=CC(=C1OC)OC)C(=O)N/N=C/C=C/C2=CC=CC=C2) confirms the (E,E)-configuration of the double bonds in the propenylidene chain, which is essential for maintaining molecular rigidity.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) analysis reveals distinct signals for the methoxy protons (δ 3.8–3.9 ppm), aromatic protons (δ 6.8–7.5 ppm), and hydrazide NH protons (δ 9.2 ppm). Infrared (IR) spectroscopy shows absorption bands at 1660 cm$^{-1}$ (C=O stretch) and 1590 cm$^{-1}$ (C=N stretch), corroborating the presence of the hydrazide and imine functional groups.

Synthesis and Optimization

Reaction Pathway

The compound is synthesized via a two-step condensation reaction:

• Formation of 3,4,5-Trimethoxybenzohydrazide: 3,4,5-Trimethoxybenzoic acid is treated with thionyl chloride ($\text{SOCl}_2$) to generate the corresponding acyl chloride, which reacts with hydrazine hydrate ($\text{N}_2\text{H}_4\cdot\text{H}_2\text{O}$) to yield the hydrazide intermediate.

• Schiff Base Formation: The hydrazide intermediate undergoes condensation with cinnamaldehyde ($\text{C}_9\text{H}_8\text{O}$) in ethanol under acidic catalysis (e.g., glacial acetic acid) at 60–70°C for 6–8 hours.

Table 2: Optimized Reaction Conditions

Parameter	Optimal Value
Solvent	Anhydrous ethanol
Catalyst	Acetic acid (5 mol%)
Temperature	65°C
Reaction Time	7 hours
Yield	72–78%

Purification and Crystallization

The crude product is purified via column chromatography (silica gel, ethyl acetate/hexane 3:7) and recrystallized from methanol to obtain yellow crystalline needles with a melting point of 178–180°C.

Biological Activity and Mechanisms

Cell Line	IC$_{50}$ (μM)	Selectivity Index (vs. HEK-293)
MCF-7 (Breast Cancer)	12.3	4.2
HCT-116 (Colon Cancer)	15.8	3.5
A549 (Lung Cancer)	21.4	2.8

Anti-Inflammatory Effects

In lipopolysaccharide (LPS)-induced RAW 264.7 macrophages, the compound suppresses nitric oxide (NO) production by 68% at 25 μM, outperforming indomethacin (54% inhibition). This effect correlates with downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) at the mRNA level.

Pharmacokinetic and Toxicity Profiles

ADMET Predictions

Computational models (SwissADME, pkCSM) predict favorable drug-likeness:

• Lipophilicity: LogP = 2.1 (optimal range: 1–3)

• Absorption: Caco-2 permeability = 18.7 × 10$^{-6}$ cm/s (high)

• Metabolism: Substrate for CYP3A4 (major) and CYP2C9 (minor)

• Toxicity: Ames test-negative; hepatotoxicity risk = 23%.

In Vivo Tolerability

Acute toxicity studies in Sprague-Dawley rats (oral administration) reveal an LD$_{50}$ > 2000 mg/kg, with no histopathological abnormalities observed at 500 mg/kg/day for 28 days.

Comparative Analysis with Structural Analogs

The phenylpropenylidene moiety differentiates this compound from simpler benzohydrazides. For example, 3,4,5-trimethoxy-N-(3-morpholinopropyl)benzamide (PubChem CID 10073347) lacks the conjugated double bonds, resulting in reduced cytotoxicity (IC$_{50}$ > 50 μM in MCF-7). This underscores the importance of the (E,E)-configuration for bioactivity.